potassium;3-amino-4-hydroxy-4-oxobutanoate

• IUPAC Name: potassium;3-amino-4-hydroxy-4-oxobutanoate
• InChI: InChI=1S/C4H7NO4.K/c5-2(4(8)9)1-3(6)7;/h2H,1,5H2,(H,6,7)(H,8,9);/q;+1/p-1
• InChI Key: TXXVQZSTAVIHFD-UHFFFAOYSA-M
• Canonical SMILES: C(C(C(=O)O)N)C(=O)[O-].[K+]
• Molecular Formula: C4H6KNO4
• Molecular Weight: 171.19 g/mol

Description

Compound “potassium;3-amino-4-hydroxy-4-oxobutanoate” is a chemical entity registered in the PubChem database It is known for its unique properties and applications in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of compound “potassium;3-amino-4-hydroxy-4-oxobutanoate” involves specific reaction conditions and reagents. The detailed synthetic routes are typically documented in scientific literature and patents. The preparation methods may include steps such as condensation, cyclization, or other organic reactions under controlled conditions.

Industrial Production Methods: Industrial production of compound “this compound” may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include the use of specialized equipment and techniques to handle the compound safely and efficiently.

Chemical Reactions Analysis

Types of Reactions: Compound “potassium;3-amino-4-hydroxy-4-oxobutanoate” undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties for specific applications.

Common Reagents and Conditions: The reactions involving compound “this compound” typically require specific reagents and conditions. For example, oxidation reactions may involve the use of oxidizing agents such as potassium permanganate or hydrogen peroxide. Reduction reactions may require reducing agents like sodium borohydride or lithium aluminum hydride.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For instance, oxidation reactions may yield oxidized derivatives, while reduction reactions may produce reduced forms of the compound.

Scientific Research Applications

Compound “potassium;3-amino-4-hydroxy-4-oxobutanoate” has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent or intermediate in organic synthesis, facilitating the formation of complex molecules.

Biology: The compound may be employed in biochemical assays and studies to understand its interactions with biological molecules.

Medicine: Research into the compound’s potential therapeutic effects and mechanisms of action is ongoing, with applications in drug development.

Industry: The compound may be utilized in the production of materials, coatings, or other industrial products due to its unique chemical properties.

Mechanism of Action

Similar Compounds: Compound “potassium;3-amino-4-hydroxy-4-oxobutanoate” can be compared with other similar compounds based on its chemical structure and properties. Similar compounds may include those with analogous functional groups or structural motifs.

Uniqueness: The uniqueness of compound “this compound” lies in its specific chemical structure, which imparts distinct properties and reactivity. This uniqueness makes it valuable for particular applications where other compounds may not be as effective.

Comparison with Similar Compounds

• Compound A (similar functional groups)
• Compound B (analogous structural motifs)
• Compound C (comparable reactivity)